Cas no 901005-61-6 (3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901005-61-6
• MF: C₂₅H₂₀N₄O₅
• MW: 456.450105667114
• CID: 6032884
• PubChem ID: 46251450
• Update Time: 2025-05-30

3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline
• 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)pyrazolo[4,3-c]quinoline
• 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline
• AKOS001804440
• F3407-1582
• 901005-61-6

• Inchi： 1S/C25H20N4O5/c1-32-18-8-9-21-19(13-18)25-20(14-26-21)24(15-7-10-22(33-2)23(11-15)34-3)27-28(25)16-5-4-6-17(12-16)29(30)31/h4-14H,1-3H3
• InChI Key： KPUNDLOWACYWOY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C2N(C3=CC=CC([N+]([O-])=O)=C3)N=C(C3=CC=C(OC)C(OC)=C3)C=2C=1

Computed Properties

• Exact Mass: 456.14336975g/mol
• Monoisotopic Mass: 456.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline

Introduction to 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901005-61-6)

3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline, a compound with the CAS number 901005-61-6, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline is characterized by a pyrazoloquinoline core substituted with methoxy and nitro groups. These functional groups play a crucial role in modulating the compound's biological activity and pharmacokinetic properties. The presence of the methoxy groups enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. The nitro group, on the other hand, can undergo reduction to form amino derivatives, which may contribute to the compound's therapeutic effects.

Recent studies have explored the potential applications of 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline in various therapeutic areas. One notable area of research is its anticancer activity. In vitro studies have shown that this compound exhibits significant cytotoxicity against a range of cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anticancer properties, 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline has been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have potential as a therapeutic agent for treating inflammatory disorders.

The pharmacokinetic properties of 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline have also been studied to evaluate its suitability for clinical use. In vivo studies in animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is moderate, allowing for once or twice daily dosing regimens.

To further understand the mechanisms underlying the biological activities of 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline, researchers have conducted molecular docking studies and in silico simulations. These computational approaches have provided insights into the interactions between the compound and its molecular targets. For example, it has been shown to bind to key proteins involved in cell proliferation and inflammation pathways, such as cyclin-dependent kinases (CDKs) and nuclear factor-kappa B (NF-κB).

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing phase II trials are focusing on specific indications such as advanced solid tumors and inflammatory diseases.

In conclusion, 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901005-61-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Continued research will likely uncover additional benefits and optimize its use in clinical settings.